Barium dodecylbenzenesulphonate

• CAS No.: 28575-89-5
• Molecular Formula: C36H58BaO6S2
• Molecular Weight: 788.3 g/mol
• IUPAC Name: barium(2+);2-dodecylbenzenesulfonate
• InChI: InChI=1S/2C18H30O3S.Ba/c2*1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16-18(17)22(19,20)21;/h2*12-13,15-16H,2-11,14H2,1H3,(H,19,20,21);/q;;+2/p-2
• InChI Key: BBCDCWSBHCIZJI-UHFFFAOYSA-L
• Canonical SMILES: CCCCCCCCCCCCC1=CC=CC=C1S(=O)(=O)[O-].CCCCCCCCCCCCC1=CC=CC=C1S(=O)(=O)[O-].[Ba+2]

Description

Barium dodecylbenzenesulphonate is a chemical compound that belongs to the class of alkylbenzene sulfonates. These compounds are known for their surfactant properties, which make them useful in a variety of industrial applications. This compound is particularly noted for its role as a flow improver in crude oil, where it helps to reduce viscosity and improve the flow characteristics of heavy oil .

Preparation Methods

The synthesis of barium dodecylbenzenesulphonate typically involves the reaction of dodecylbenzene sulfonic acid with barium hydroxide. This reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction can be represented as follows:

$$\text{Dodecylbenzene sulfonic acid} + \text{Barium hydroxide} \rightarrow \text{this compound} + \text{Water}$$Dodecylbenzene sulfonic acid+Barium hydroxide→Barium dodecylbenzenesulphonate+Water

In industrial settings, the production of this compound may involve additional steps such as purification and concentration to achieve the desired product quality .

Chemical Reactions Analysis

Barium dodecylbenzenesulphonate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under certain conditions, leading to the formation of sulfonic acid derivatives.

Reduction: Reduction reactions can convert the sulfonate group to other functional groups.

Substitution: The sulfonate group can be substituted with other groups in the presence of suitable reagents.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

Barium dodecylbenzenesulphonate has a wide range of scientific research applications, including:

Chemistry: It is used as a surfactant in various chemical reactions to enhance the solubility of reactants and improve reaction rates.

Biology: The compound is used in studies involving cell membranes and protein interactions due to its surfactant properties.

Medicine: It is explored for its potential use in drug delivery systems, where its ability to form micelles can be utilized to encapsulate and transport drugs.

Industry: This compound is widely used in the oil industry as a flow improver for crude oil, helping to reduce viscosity and improve the efficiency of oil extraction and transportation.

Mechanism of Action

The mechanism of action of barium dodecylbenzenesulphonate primarily involves its surfactant properties. The compound has a hydrophilic sulfonate head-group and a hydrophobic alkylbenzene tail-group. This structure allows it to reduce surface tension and form micelles in aqueous solutions. In the context of crude oil, the compound interacts with the oil molecules, reducing viscosity and improving flow characteristics .

Comparison with Similar Compounds

Barium dodecylbenzenesulphonate can be compared with other alkylbenzene sulfonates such as sodium dodecylbenzenesulfonate and calcium dodecylbenzenesulfonate. While all these compounds share similar surfactant properties, this compound is particularly effective as a flow improver in crude oil due to its unique interaction with oil molecules. Other similar compounds include:

Sodium dodecylbenzenesulfonate: Commonly used in detergents and cleaning agents.

Calcium dodecylbenzenesulfonate: Used in similar applications but with different solubility and interaction properties.

Triethanolamine dodecylbenzenesulfonate: Used in cosmetics and personal care products

These comparisons highlight the unique properties and applications of this compound in various fields.